Cas no 1361827-63-5 (2-(Bromomethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid)

• Product Name: 2-(Bromomethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid
• CAS No: 1361827-63-5
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 4933747
• Update Time: 2025-05-21

2-(Bromomethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid

• Inchi： 1S/C9H8BrF2NO2/c1-4-6(2-10)13-3-5(9(14)15)7(4)8(11)12/h3,8H,2H2,1H3,(H,14,15)
• InChI Key： OQRAXTUQFRZHRB-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=C(C(F)F)C(C(=O)O)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 2-(Bromomethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid

Comprehensive Overview of 2-(Bromomethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid (CAS No. 1361827-63-5)

2-(Bromomethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid (CAS No. 1361827-63-5) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a pyridine core with strategically placed substituents, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in modern drug development. The presence of the difluoromethyl group in this compound is particularly noteworthy, as fluorination is a key strategy in optimizing drug candidates for improved pharmacokinetic properties. Researchers are increasingly exploring its potential in designing kinase inhibitors and antiviral agents, aligning with the growing focus on targeted therapies and infectious disease treatments.

The bromomethyl moiety in 2-(Bromomethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid offers exceptional reactivity for further functionalization, enabling chemists to construct complex molecular architectures. This feature has made it a popular choice for cross-coupling reactions and nucleophilic substitutions, which are fundamental to medicinal chemistry workflows. Its applications extend to the development of crop protection agents, where pyridine-based compounds play a crucial role in addressing global food security challenges.

From a synthetic perspective, the carboxylic acid group at the 5-position provides additional versatility, allowing for esterification, amidation, or other derivatization strategies. This multifunctionality explains why CAS No. 1361827-63-5 frequently appears in patent literature for small molecule therapeutics and precision agriculture solutions. The compound's stability under various reaction conditions further enhances its utility in high-throughput screening and combinatorial chemistry.

Environmental and regulatory considerations have also shaped research around this compound. The incorporation of fluorine atoms often reduces environmental persistence compared to chlorinated analogs, making 2-(Bromomethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid an attractive option for sustainable chemistry initiatives. This aligns with the pharmaceutical industry's push toward green chemistry principles and the development of eco-friendly agrochemicals.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography to confirm its structural integrity. These quality control measures are critical given the compound's role as a premium intermediate in GMP-compliant synthesis routes for clinical candidates.

Looking ahead, the scientific community anticipates expanded applications for 2-(Bromomethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylic acid in proteolysis targeting chimera (PROTAC) development and bioconjugation chemistry. Its balanced lipophilicity and synthetic handle density make it particularly suitable for these cutting-edge therapeutic modalities. As research continues to uncover new reactivities and applications, this compound is poised to remain a valuable asset in both academic and industrial laboratories worldwide.